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Introduction
Photothermal therapy (PTT) is a promising, minimally invasive cancer treatment modality that

utilizes photothermal agents (PTAs) to convert near-infrared (NIR) light into localized heat,

leading to the ablation of tumor cells. The NIR-I window (700-900 nm) is particularly

advantageous for PTT due to the deeper tissue penetration of light in this range. "Fluorescent
red NIR 880" refers to a class of organic small molecule dyes that exhibit strong absorption

around 880 nm, making them excellent candidates for PTT applications. This document

provides detailed application notes and protocols for the utilization of these dyes, with a

specific focus on a representative molecule, 3TT-IC-4Cl, for photothermal therapy. These

agents can be encapsulated within nanoparticles to improve their stability, biocompatibility, and

tumor-targeting capabilities.

Properties of Fluorescent Red NIR 880 (Exemplified
by 3TT-IC-4Cl)
Organic small molecule dyes with absorption maxima around 880 nm offer several advantages

for photothermal therapy. When encapsulated in nanoparticles, a significant red shift in the

absorption spectrum is often observed due to π-π stacking, which enhances their absorption at

the 880 nm wavelength, ideal for deep tissue penetration.[1]
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Table 1: Physicochemical Properties of 3TT-IC-4Cl Nanoparticles (TNPs)

Property Value Reference

Mean Diameter ~150 nm [2]

Absorption Peak (in CHCl3) 772 nm [1]

Fluorescence Peak (in CHCl3) ~840 nm [1]

Absorption Peak (Aqueous

TNPs)
874 nm [1]

Experimental Protocols
Protocol 1: Formulation of NIR 880-Loaded
Nanoparticles
This protocol describes the encapsulation of a hydrophobic NIR 880 dye, such as 3TT-IC-4Cl,

into an amphiphilic block copolymer using the nanoprecipitation method. Folic acid (FA) can be

conjugated to the polymer for targeted delivery to cancer cells overexpressing the folate

receptor.

Materials:

Fluorescent red NIR 880 dye (e.g., 3TT-IC-4Cl)

Amphiphilic block copolymer (e.g., FA-PEG-PBLA10)

Tetrahydrofuran (THF)

Dimethyl sulfoxide (DMSO)

Deionized water

Dialysis tubing (MWCO 3.5 kDa)

Lyophilizer
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Procedure:

Dissolve the NIR 880 dye and the amphiphilic block copolymer in a mixture of THF and

DMSO.

Add deionized water dropwise to the organic solution while stirring vigorously to induce

nanoprecipitation.

Transfer the resulting nanoparticle suspension to dialysis tubing.

Dialyze against deionized water for 24-48 hours to remove the organic solvents.

Collect the nanoparticle suspension from the dialysis tubing.

Lyophilize the suspension to obtain the nanoparticle powder.

Store the lyophilized nanoparticles at 4°C for future use.

Diagram 1: Nanoparticle Formulation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Fluorescent Red NIR
880 for Photothermal Therapy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553441#using-fluorescent-red-nir-880-for-
photothermal-therapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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